2-[(2E)-2-[(2Z)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-4-oxo-1,3-thiazolidin-5-yl]ethyl acetate

• Molecular Formula: C12H13N3O4S
• Molecular Weight: 295.32 g/mol
• IUPAC Name: 2-[(2Z)-2-[(E)-furan-2-ylmethylidenehydrazinylidene]-4-oxo-1,3-thiazolidin-5-yl]ethyl acetate
• InChI: InChI=1S/C12H13N3O4S/c1-8(16)18-6-4-10-11(17)14-12(20-10)15-13-7-9-3-2-5-19-9/h2-3,5,7,10H,4,6H2,1H3,(H,14,15,17)/b13-7+
• InChI Key: MQTYYAXHNRKJDD-NTUHNPAUSA-N
• Isomeric SMILES: CC(=O)OCCC1C(=O)N/C(=N/N=C/C2=CC=CO2)/S1
• Canonical SMILES: CC(=O)OCCC1C(=O)NC(=NN=CC2=CC=CO2)S1

Description

The compound 2-[(2E)-2-[(2Z)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-4-oxo-1,3-thiazolidin-5-yl]ethyl acetate features a thiazolidinone core substituted with a hydrazine-ylidene moiety bearing a furan-2-ylmethylidene group and an ethyl acetate ester at position 3. This structure combines electron-rich aromatic (furan) and polar (ester) functionalities, which may influence its physicochemical properties and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2E)-2-[(2Z)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-4-oxo-1,3-thiazolidin-5-yl]ethyl acetate typically involves multiple steps:

Formation of the Furan-2-ylmethylidene Hydrazine Intermediate: This step involves the condensation of furan-2-carbaldehyde with hydrazine hydrate under reflux conditions.

Cyclization to Form Thiazolidinone: The intermediate is then reacted with thioglycolic acid in the presence of a catalyst to form the thiazolidinone ring.

Acetylation: Finally, the thiazolidinone derivative is acetylated using acetic anhydride to yield the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of furan-2,3-dione derivatives.

Reduction: Reduction reactions can target the hydrazone linkage, converting it to the corresponding hydrazine derivative.

Substitution: The acetate group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or alcohols can be used under basic conditions to replace the acetate group.

Major Products

Oxidation: Furan-2,3-dione derivatives.

Reduction: Hydrazine derivatives.

Substitution: Various substituted thiazolidinone derivatives depending on the nucleophile used.

Scientific Research Applications

Anticancer Applications

Thiazolidinone derivatives are known for their anticancer properties. Recent studies have highlighted the effectiveness of compounds similar to 2-[(2E)-2-[(2Z)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-4-oxo-1,3-thiazolidin-5-yl]ethyl acetate in targeting cancer cells.

Research Findings:

• A review discussed various 4-thiazolidinone derivatives that have been synthesized and evaluated for their anticancer activity. These compounds exhibited significant inhibition against different cancer cell lines, including breast cancer (MCF-7) and colorectal cancer (Caco-2) cells .

Case Study:
In a specific study, a series of hybrid molecules incorporating thiazolidinone scaffolds demonstrated promising results in inhibiting tumor growth and inducing apoptosis in cancer cells. The mechanism involved the modulation of key signaling pathways associated with cell proliferation and survival .

Antibacterial Properties

The compound also shows potential as an antibacterial agent. Thiazolidinones have been explored for their ability to inhibit bacterial growth through various mechanisms.

Research Findings:

• A study indicated that thiazolidinone derivatives could act as inhibitors of human carbonic anhydrases, which play a role in bacterial metabolism. This inhibition was linked to antibacterial activity against both Gram-positive and Gram-negative bacteria .

Case Study:
A novel series of thiazolidinone-sulfanilamide hybrids were synthesized and tested for their antibacterial efficacy. The results showed that these compounds had varying degrees of activity against common bacterial strains, suggesting their potential as lead compounds for antibiotic development .

Antiviral Activity

Recent investigations have also focused on the antiviral properties of similar thiazolidinone derivatives, particularly in the context of viral infections such as SARS-CoV-2.

Research Findings:
A study reported that derivatives of furan-based thiazolidinones exhibited inhibitory effects against the main protease (Mpro) of SARS-CoV-2. This suggests their potential use in developing antiviral therapies .

Case Study:
In-house library screening identified several furan-thiazolidinone derivatives as effective non-peptidomimetic inhibitors of SARS-CoV-2 Mpro, highlighting the importance of structural modifications in enhancing antiviral activity .

Drug Design and Synthesis

The unique structural features of 2-[(2E)-2-[(2Z)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-4-oxo-1,3-thiazolidin-5-y]ethyl acetate make it a valuable scaffold in drug design.

Research Findings:
Thiazolidinones are frequently used as building blocks in medicinal chemistry due to their ability to interact with various biological targets. Their synthetic versatility allows for the development of hybrid molecules that can enhance pharmacological profiles .

Synthesis Approaches:
Common synthetic routes involve multi-step reactions starting from readily available precursors. For instance, the formation of thiazolidinone rings can be achieved through cyclization reactions involving hydrazines and carbonyl compounds under acidic or basic conditions .

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. For instance, if used as an antimicrobial agent, it might inhibit bacterial cell wall synthesis or disrupt cellular metabolism. The furan and thiazolidinone rings could interact with various molecular targets, such as enzymes or receptors, leading to the observed biological effects.

Comparison with Similar Compounds

Substituent Variations on the Hydrazine-ylidene Moiety

• 4-(Dimethylamino)phenyl substitution: A structurally analogous compound replaces the furan group with a 4-(dimethylamino)phenyl substituent (). However, the bulky aromatic ring may reduce conformational flexibility, affecting binding to biological targets .

• Fluorinated aromatic substitutions :
  In , fluorinated phenyl groups replace the furan, increasing lipophilicity (LogP) and metabolic stability due to fluorine’s electronegativity and resistance to oxidation. This modification could enhance blood-brain barrier penetration compared to the parent compound .

Modifications to the Ester Group

• Methyl vs. ethyl esters :
  Compounds in , and 21 feature methyl esters instead of ethyl esters. The smaller methyl group may reduce steric hindrance, enhancing enzymatic hydrolysis rates in vivo. Conversely, the ethyl ester in the target compound could prolong half-life due to slower metabolic cleavage .

• Cyano and methoxy substituents: describes a derivative with cyano and methoxy groups on the ester side chain.

Thiazolidinone Core Modifications

• Phenyl substitution at position 5: highlights a compound with a phenyl group at position 5 of the thiazolidinone ring.
• Sulfanylidene derivatives: A sulfanylidene-containing analog () replaces the oxygen in the thiazolidinone ring with sulfur.

Biological Activity

The compound 2-[(2E)-2-[(2Z)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-4-oxo-1,3-thiazolidin-5-yl]ethyl acetate represents a class of thiazolidine derivatives that have garnered interest due to their diverse biological activities. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be summarized as follows:

Property	Details
Molecular Formula	C13H14N4O3S
Molecular Weight	298.34 g/mol
IUPAC Name	2-[(2E)-2-[(2Z)-2-[(furan-2-yl)methylidene]hydrazin-1-ylidene]-4-oxo-1,3-thiazolidin-5-yl]ethyl acetate

Synthesis

The synthesis of this compound typically involves a multi-step process starting from readily available furan derivatives and thiazolidinones. Key steps include:

• Formation of the Thiazolidinone Core: The initial reaction involves the condensation of a thiazolidinone precursor with a furan-derived aldehyde.
• Hydrazone Formation: The hydrazine derivative is reacted with the furan-aldehyde to form a hydrazone linkage.
• Acetate Modification: Finally, the introduction of the acetate group is performed through acylation reactions.

Antimicrobial Activity

Research indicates that compounds similar to 2-[...]-ethyl acetate exhibit significant antimicrobial properties. For instance, derivatives containing furan and thiazolidinone moieties have shown activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli .

Anticancer Potential

Several studies have highlighted the anticancer potential of thiazolidine derivatives:

• Cell Line Studies: Compounds with similar structures demonstrated cytotoxicity against human cancer cell lines such as A549 (lung cancer) and MDA-MB-231 (breast cancer). IC50 values ranged from 5 µM to 20 µM, indicating potent activity .
• Mechanisms of Action:
  • Apoptosis Induction: Studies suggest that these compounds induce apoptosis in cancer cells through the activation of caspase pathways and modulation of cell cycle regulators .
  • Inhibition of Tumor Growth: In vivo studies on mouse models have shown that these compounds can significantly reduce tumor size without causing weight loss in subjects, indicating a favorable therapeutic index .

Enzyme Inhibition

The compound has also been evaluated for its enzyme inhibitory properties:

• Protease Inhibition: It has been reported that similar compounds inhibit serine proteases and metalloproteases, which are crucial in various biological processes including viral replication .
• Antimalarial Activity: Some derivatives were tested for their efficacy against Plasmodium falciparum, showing promising results in inhibiting parasite growth .

Case Studies

Several notable studies have contributed to understanding the biological activity of this compound:

• Study by Zvarec et al.: This research demonstrated that furan-thiazolidine derivatives exhibited antibacterial activity with MIC values ranging from 16–32 mg/ml against gram-positive bacteria .
• Research by Mendgen et al.: Their work focused on the antiviral properties against dengue virus proteases, highlighting the potential for developing antiviral agents from these compounds .